Cas no 1261834-76-7 (4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261834-76-7
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4970382
• Update Time: 2025-10-31

4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-6-2-11(20-12(3-6)13(17,18)19)7-4-9(15)10(16)5-8(7)14/h2-5H,1H3
• InChI Key： AARFFSWVSFWTII-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=C(C(F)(F)F)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261834-76-7)

The compound 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261834-76-7) is a specialized heterocyclic organic molecule with significant applications in agrochemical and pharmaceutical research. Its unique structure, featuring a pyridine core substituted with a methoxy group, a trifluoromethyl group, and a 2,4,5-trichlorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential uses while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

One of the key reasons for the growing interest in 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is its potential role in crop protection. Researchers are investigating its efficacy as a pesticide intermediate, particularly in combating resistant pest strains. The trifluoromethyl group enhances its metabolic stability, while the trichlorophenyl substituent contributes to its binding affinity with target enzymes. Recent studies highlight its compatibility with green chemistry principles, aligning with the global push for eco-friendly agrochemicals.

In pharmaceutical contexts, this compound’s pyridine scaffold is being explored for drug design, especially in central nervous system (CNS) therapeutics. Computational models, including AI-based molecular docking, suggest its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. Such applications resonate with current searches for "next-generation small-molecule drugs" and "machine learning in medicinal chemistry". Its lipophilicity and hydrogen-bonding capacity further make it a candidate for optimizing blood-brain barrier permeability.

The synthesis of CAS No. 1261834-76-7 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, to assemble the pyridine-trichlorophenyl framework. Innovations in catalytic systems and solvent-free conditions have improved yields, addressing industry demands for cost-effective scalable production. These advancements are frequently searched under terms like "high-yield synthetic routes" and "transition-metal catalysis".

From an analytical perspective, 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is characterized using HPLC-MS and NMR spectroscopy. Its chromatographic behavior and spectral fingerprints are critical for quality control, a topic often queried as "analytical method validation for novel compounds". Regulatory compliance, particularly REACH and FDA guidelines, is another hotspot, emphasizing the need for impurity profiling.

Environmental and toxicological studies of this compound are still emerging. Preliminary data suggest moderate biodegradability, spurring discussions on "benign-by-design chemicals". Its ecotoxicological profile is under scrutiny, with researchers using QSAR models to predict impacts—a method gaining traction in searches like "in silico toxicity prediction tools".

In conclusion, 4-Methoxy-2-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261834-76-7) exemplifies the intersection of cutting-edge chemistry and applied sciences. Its versatility in agrochemicals and pharmaceuticals, coupled with advancements in sustainable synthesis and computational analysis, positions it as a compound of enduring relevance. Future research directions may focus on structure-activity relationships (SAR) and formulation technologies, areas frequently explored in academic and industrial queries.